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Compound of Interest

Compound Name: Aluminum nitrate nonahydrate

Cat. No.: B147935 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of aluminum nitrate
nonahydrate [Al(NO₃)₃·9H₂O] in various organic solvents. The information is compiled from a

variety of sources to assist researchers and professionals in laboratory and development

settings.

Executive Summary
Aluminum nitrate nonahydrate, a crystalline solid, exhibits a range of solubilities in organic

solvents, largely influenced by the solvent's polarity and its capacity for hydrogen bonding.

Generally, it is soluble in polar protic solvents like alcohols and to a lesser extent in polar

aprotic solvents. This guide presents available quantitative solubility data, details experimental

protocols for solubility determination, and provides a visual representation of a general

experimental workflow.

Quantitative Solubility Data
The solubility of aluminum nitrate nonahydrate in select organic solvents is summarized in

the table below. It is important to note that solubility is temperature-dependent; however, much

of the publicly available data does not specify the temperature at which the measurements

were taken.
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Solvent
Classifica
tion

Solvent
Name

Chemical
Formula

Solubility
( g/100 g
solvent)

Solubility
( g/100
mL
solvent)

Temperat
ure (°C)

Citation

Alcohols

(Polar

Protic)

Methanol CH₃OH - 14.45
Not

Specified
[1][2]

Ethanol C₂H₅OH 100 8.63 20 [3]

Ethylene

Glycol
C₂H₆O₂ - 18.32

Not

Specified
[1][2]

Ketones

(Polar

Aprotic)

Acetone C₃H₆O Soluble -
Not

Specified
[4][5]

Amides

(Polar

Aprotic)

Dimethylfor

mamide
C₃H₇NO 20 - 25 [3]

Esters

(Polar

Aprotic)

Ethyl

Acetate
C₄H₈O₂ Insoluble -

Not

Specified
[5]

Note: The term "Soluble" indicates that qualitative data suggests solubility, but specific

quantitative values were not found. The significant discrepancy in the reported ethanol solubility

(100 g/100 g vs. 8.63 g/100 mL) highlights the importance of consulting primary literature for

precise, temperature-controlled data.

Experimental Protocols for Solubility Determination
The following are detailed methodologies for key experiments to determine the solubility of

inorganic salts like aluminum nitrate nonahydrate in organic solvents. These are generalized

protocols based on standard laboratory practices, as specific detailed procedures for this exact

compound in a wide range of organic solvents are not readily available in consolidated form.

Isothermal Gravimetric Method
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This is a common and straightforward method for determining the solubility of a solid in a liquid.

Objective: To determine the mass of aluminum nitrate nonahydrate that dissolves in a

specific mass of an organic solvent at a constant temperature to form a saturated solution.

Apparatus:

Constant temperature bath (e.g., water bath or oil bath)

Sealed, temperature-controlled shaker or magnetic stirrer with hotplate

Analytical balance (±0.0001 g)

Glass vials or flasks with airtight stoppers

Syringes and syringe filters (solvent-compatible, e.g., PTFE)

Drying oven

Desiccator

Procedure:

Add an excess amount of aluminum nitrate nonahydrate to a pre-weighed glass vial.

Record the total mass of the vial and the salt.

Add a known mass of the desired organic solvent to the vial.

Seal the vial tightly to prevent solvent evaporation.

Place the vial in a constant temperature bath equipped with a shaker or stirrer.

Agitate the mixture for a prolonged period (e.g., 24-48 hours) to ensure equilibrium is

reached. It is advisable to perform preliminary experiments to determine the time required to

reach equilibrium.

Once equilibrium is achieved, stop the agitation and allow the undissolved solid to settle.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b147935?utm_src=pdf-body
https://www.benchchem.com/product/b147935?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147935?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Carefully withdraw a known mass of the supernatant (the clear, saturated solution) using a

pre-weighed, heated or room-temperature syringe to prevent precipitation upon cooling.

Filter the withdrawn solution through a syringe filter into a pre-weighed container to remove

any remaining solid particles.

Weigh the container with the saturated solution.

Evaporate the solvent from the filtered solution in a drying oven at a temperature that is high

enough to remove the solvent but low enough to avoid decomposition of the aluminum
nitrate nonahydrate (melting point is ~73 °C).

Once the solvent is fully evaporated, cool the container in a desiccator and weigh it to

determine the mass of the dissolved salt.

Calculation: Solubility ( g/100 g solvent) = (Mass of dissolved salt / Mass of solvent in the

aliquot) × 100

Isothermal Spectroscopic Method (UV-Vis)
This method is suitable if the salt or a derivative has a chromophore that absorbs in the UV-Vis

spectrum and does not interfere with the solvent's absorbance.

Objective: To determine the concentration of dissolved aluminum nitrate nonahydrate in a

saturated solution using UV-Vis spectroscopy.

Apparatus:

UV-Vis Spectrophotometer

Constant temperature bath and shaker (as in 3.1)

Volumetric flasks and pipettes

Quartz cuvettes

Analytical balance
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Procedure:

Preparation of Standard Solutions: Prepare a series of standard solutions of known

concentrations of aluminum nitrate nonahydrate in the organic solvent of interest.

Calibration Curve: Measure the absorbance of each standard solution at the wavelength of

maximum absorbance (λmax). Plot a graph of absorbance versus concentration to create a

calibration curve. The curve should be linear and follow the Beer-Lambert law.

Preparation of Saturated Solution: Follow steps 1-7 from the Isothermal Gravimetric Method

(Section 3.1).

Sample Preparation: Withdraw an aliquot of the clear supernatant. Dilute the aliquot with a

known volume of the solvent to bring the concentration within the linear range of the

calibration curve.

Absorbance Measurement: Measure the absorbance of the diluted sample at λmax.

Concentration Determination: Use the calibration curve to determine the concentration of the

diluted sample.

Calculate Solubility: Account for the dilution factor to calculate the concentration of the

original saturated solution.

Visualizations
Logical Workflow for Solubility Determination
The following diagram illustrates a generalized workflow for determining the solubility of a salt

in an organic solvent.
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Start: Select Salt and Solvent

Prepare and Characterize Salt
(e.g., purity, hydration state)

Prepare and Characterize Solvent
(e.g., purity, water content)

Choose Determination Method

Gravimetric Method

 Direct measurement 

Spectroscopic Method

 Indirect measurement 

Equilibration:
Mix excess salt with solvent at constant T Prepare Calibration Curve

Phase Separation:
(Centrifugation/Settling)

Sample Supernatant

Analysis (Gravimetric):
Evaporate solvent and weigh residue

Analysis (Spectroscopic):
Dilute and measure absorbance

Calculate Solubility

End: Report Solubility Data

Click to download full resolution via product page

Caption: General workflow for solubility determination.
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Conclusion
The solubility of aluminum nitrate nonahydrate in organic solvents is a critical parameter for

its application in various chemical processes. While some data is available, there is a clear

need for more systematic and temperature-controlled studies to provide a comprehensive

understanding. The experimental protocols outlined in this guide provide a solid foundation for

researchers to conduct their own precise solubility measurements. It is recommended that for

any critical application, solubility be determined experimentally under the specific conditions of

use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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